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Compound of Interest

Compound Name: SMARt751

Cat. No.: B15564964 Get Quote

Disclaimer: A diligent search for a Safety Data Sheet (SDS) for "SMARt751" has yielded no

results. This indicates that SMARt751 may be a novel, uncharacterized, or internally

designated compound. Therefore, it must be treated as a substance with unknown hazards and

high potency. The following guidelines are based on best practices for handling potent, novel

small molecule compounds and are not a substitute for a substance-specific SDS. The primary

responsibility for safety lies with the individual researcher and their institution.[1] Always consult

with your institution's Environmental Health and Safety (EHS) department before beginning

work.[2]

Initial Risk Assessment
Before any handling, a thorough risk assessment is mandatory.[1][3] This process involves

evaluating the potential hazards and implementing control measures to minimize risk.[4] For a

novel compound, this assessment should be based on a conservative assumption of high

hazard, including potential toxicity, carcinogenicity, or reproductive toxicity.
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Risk Assessment Workflow
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Identify Control Measures
(Engineering, PPE, Admin)

Develop SOP & Disposal Plan
(Consult EHS)

Proceed with Experiment

SOP Approved
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Caption: Risk assessment workflow for handling novel compounds.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the most critical barrier between the researcher and the

compound. For a substance of unknown potency, a comprehensive PPE strategy is required.
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Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Handling

Solid/Powder

ANSI Z87.1

compliant safety

goggles & face

shield.

Double-gloving:

Inner nitrile

glove, outer

chemical-

resistant glove

(e.g., neoprene).

Impervious, long-

sleeved lab coat

(buttoned).

Consider a

disposable gown.

NIOSH-approved

N95 or higher

respirator is

mandatory within

a fume hood.

Handling

Solutions

ANSI Z87.1

compliant safety

goggles.

Chemical-

resistant nitrile

gloves. Inspect

before use and

change

immediately

upon contact.

Impervious, long-

sleeved lab coat

(buttoned).

Required if there

is any risk of

aerosolization.

Work within a

certified chemical

fume hood.

Operational Plan: From Receipt to Disposal
A systematic workflow ensures safety at every stage of the compound's lifecycle in the

laboratory. All handling of SMARt751, especially of the solid form, must occur within a certified

chemical fume hood to minimize inhalation exposure.

SMARt751 Handling Workflow

Receive & Log
Compound

Store in Designated,
Secondary Containment

Prepare Stock Solution
(In Fume Hood, Full PPE)

Perform Experiment
(In Fume Hood)

Decontaminate
Work Area & Glassware

Segregate & Label Waste
(Solid & Liquid) Dispose via EHS
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Caption: General workflow for handling SMARt751 safely.

Experimental Protocol: Stock Solution Preparation
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This protocol outlines the steps for preparing a stock solution from a solid compound, a

common procedure with high potential for exposure if not performed correctly.

Objective: To safely prepare a 10 mM stock solution of SMARt751 in DMSO.

Materials:

SMARt751 (solid powder)

Anhydrous DMSO

Sterile microcentrifuge tubes or amber vials

Calibrated analytical balance

Pipettes and sterile, filtered tips

Procedure:

Preparation:

Don all required PPE for handling solids as specified in the table above.

Ensure the chemical fume hood is operational and the work area is decontaminated and

uncluttered.

Assemble all necessary equipment and reagents inside the fume hood.

Allow the vial of SMARt751 to equilibrate to room temperature before opening to prevent

condensation.

Weighing:

Place a new, clean weighing paper or microcentrifuge tube on the analytical balance and

tare it.

Carefully weigh the desired amount of SMARt751 powder inside the chemical fume hood.

Handle with extreme care to avoid generating dust.
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Record the exact weight.

Dissolution:

Transfer the weighing vessel containing the SMARt751 powder back into the fume hood.

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the powder

to achieve the target concentration (e.g., 10 mM).

Gently vortex or swirl the sealed vial until the compound is completely dissolved. Visually

inspect for any remaining solid particles.

Storage:

Clearly label the vial with the compound name (SMARt751), concentration, solvent

(DMSO), date, and your initials.

Seal the vial tightly. Parafilm may be used for extra security.

Store the stock solution at the recommended temperature (typically -20°C or -80°C),

protected from light.

Cleanup:

Dispose of all contaminated solid waste (gloves, weighing paper, pipette tips) in a

dedicated, sealed, and clearly labeled solid waste container.

Decontaminate the balance, spatula, and work surface according to your institution's

approved procedures.

Spill and Exposure Procedures
Immediate and correct response is crucial in an emergency.
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Scenario Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Flush the affected skin area with copious

amounts of water for at least 15 minutes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with water for at least 15

minutes, holding eyelids open. Seek immediate

medical attention.

Inhalation
Move the affected person to fresh air. Seek

immediate medical attention.

Minor Spill (in fume hood)

Alert others in the lab. Use a spill kit appropriate

for chemical powders or solvents. Absorb the

spill, decontaminate the area, and place all

waste in the designated hazardous waste

container.

Major Spill

Evacuate the immediate area. Alert your

supervisor and contact your institution's EHS

emergency line. Do not attempt to clean it up

yourself.

Storage and Disposal
Proper storage and disposal are essential for long-term safety and environmental protection.

Storage:

Solid Form: Store in a cool, dry, and dark place, away from incompatible materials. The

container must be clearly labeled and kept in secondary containment.

Solutions: Store in tightly sealed vials at the appropriate temperature (e.g., -20°C),

protected from light. Be aware that DMSO can absorb water, which may affect compound

stability over time.

Disposal:
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Do not dispose of SMARt751 down the drain or in regular trash.

All waste, including contaminated consumables (gloves, tips, tubes) and solutions, must

be treated as hazardous waste.

Segregate waste streams to prevent dangerous chemical reactions. Collect liquid waste

containing SMARt751 in a dedicated, sealed, and labeled container. Collect solid waste

separately in a labeled, sealed bag or container.

Contact your institution's EHS department for guidance on proper labeling and to arrange

for pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15564964?utm_src=pdf-body
https://www.benchchem.com/product/b15564964?utm_src=pdf-body
https://www.benchchem.com/product/b15564964?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK55880/
https://www.ncbi.nlm.nih.gov/books/NBK55880/
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Novel_and_Uncharacterized_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.acs.org/policy/publicpolicies/sustainability/chemicalsmanagement.html
https://www.labmanager.com/conducting-a-chemical-risk-assessment-in-the-laboratory-33885
https://www.labmanager.com/conducting-a-chemical-risk-assessment-in-the-laboratory-33885
https://www.benchchem.com/product/b15564964#personal-protective-equipment-for-handling-smart751
https://www.benchchem.com/product/b15564964#personal-protective-equipment-for-handling-smart751
https://www.benchchem.com/product/b15564964#personal-protective-equipment-for-handling-smart751
https://www.benchchem.com/product/b15564964#personal-protective-equipment-for-handling-smart751
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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